Cas no 61533-47-9 (Fibrinopeptide A, human TFA)

• Product Name: Fibrinopeptide A, human TFA
• CAS No: 61533-47-9
• MF: C₆₅H₉₈F₃N₁₉O₂₈
• MW: 1650.57934617996
• CID: 4757674
• PubChem ID: 170907484
• Update Time: 2025-06-12

Fibrinopeptide A, human TFA Chemical and Physical Properties

Names and Identifiers

• Fibrinopeptide A, human TFA
• Fibrinopeptide A, human (TFA)
• Human fibrinopeptide A TFA
• G13977
• 61533-47-9

• Inchi： 1S/C63H97N19O26.C2HF3O2/c1-29(2)19-37(57(102)73-32(6)53(98)76-35(15-17-48(91)92)55(100)70-24-43(85)68-23-42(84)69-25-46(88)82-51(30(3)4)61(106)77-36(62(107)108)13-10-18-67-63(65)66)79-58(103)38(20-33-11-8-7-9-12-33)80-59(104)39(21-49(93)94)75-45(87)27-71-54(99)34(14-16-47(89)90)74-44(86)26-72-56(101)41(28-83)81-60(105)40(22-50(95)96)78-52(97)31(5)64;3-2(4,5)1(6)7/h7-9,11-12,29-32,34-41,51,83H,10,13-28,64H2,1-6H3,(H,68,85)(H,69,84)(H,70,100)(H,71,99)(H,72,101)(H,73,102)(H,74,86)(H,75,87)(H,76,98)(H,77,106)(H,78,97)(H,79,103)(H,80,104)(H,81,105)(H,82,88)(H,89,90)(H,91,92)(H,93,94)(H,95,96)(H,107,108)(H4,65,66,67);(H,6,7)/t31-,32-,34-,35-,36-,37-,38-,39-,40-,41-,51-;/m0./s1
• InChI Key： SLDHJVBIPUZANS-OJRJOQGZSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@@H](NC(=O)[C@H](CC(=O)O)NC(=O)CNC(=O)[C@H](CCC(=O)O)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)O)NC(=O)[C@@H](N)C)(C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C)C(=O)N[C@@H](CCC(=O)O)C(=O)NCC(=O)NCC(=O)NCC(=O)N[C@@H](C(C)C)C(=O)N[C@H](C(=O)O)CCCNC(N)=N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 1748.6600428g/mol
• Monoisotopic Mass: 1748.6600428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 121
• Rotatable Bond Count: 51
• Complexity: 3300
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 796Ų

Additional information on Fibrinopeptide A, human TFA

Comprehensive Overview of Fibrinopeptide A, human TFA (CAS No. 61533-47-9): Structure, Function, and Research Applications

Fibrinopeptide A, human TFA (CAS No. 61533-47-9) is a critical bioactive peptide derived from the cleavage of fibrinogen during the blood coagulation cascade. This peptide, often abbreviated as FpA, plays a pivotal role in hemostasis and thrombosis research. Its trifluoroacetate (TFA) salt form enhances stability, making it a preferred choice for in vitro and in vivo studies. Researchers frequently investigate Fibrinopeptide A due to its diagnostic potential in cardiovascular diseases, a topic of growing interest in biomedical fields.

The molecular structure of Fibrinopeptide A, human TFA consists of 16 amino acids, released by thrombin-mediated cleavage of fibrinogen’s Aα chain. This process is essential for fibrin polymerization, a key step in clot formation. The CAS No. 61533-47-9 identifier ensures precise tracking in pharmacological and biochemical studies. Recent advancements in proteomics and biomarker discovery have reignited interest in FpA as a potential indicator of thrombotic disorders, aligning with the rising demand for non-invasive diagnostic tools.

In contemporary research, Fibrinopeptide A, human TFA is widely utilized in enzyme-linked immunosorbent assays (ELISAs), mass spectrometry, and kinetic studies of thrombin activity. Its relevance extends to personalized medicine, where understanding individual variations in coagulation can guide therapeutic decisions. The peptide’s role in inflammatory responses and wound healing further broadens its applicability, making it a hotspot in translational research.

One of the most searched questions about Fibrinopeptide A revolves around its clinical significance. Studies suggest elevated FpA levels correlate with conditions like deep vein thrombosis (DVT), pulmonary embolism, and atherosclerosis. This connection has spurred innovation in point-of-care testing devices, addressing the need for rapid diagnostics. Additionally, the peptide’s interaction with anticoagulant therapies (e.g., heparin) is a frequent topic in pharmacology forums.

From a technical standpoint, Fibrinopeptide A, human TFA is characterized by high purity (>95%) via HPLC and LC-MS analysis. Its stability under controlled storage conditions (−20°C) ensures reproducibility in experiments. Researchers also emphasize its role in 3D cell culture models simulating vascular environments, a trending approach in tissue engineering. The peptide’s compatibility with high-throughput screening platforms further underscores its utility in drug discovery.

Emerging trends highlight the integration of Fibrinopeptide A into AI-driven biomarker panels for early disease detection. Machine learning algorithms trained on FpA datasets aim to predict thrombotic risks with higher accuracy. This intersection of biochemistry and computational biology reflects the peptide’s evolving relevance. Moreover, its use in nanoparticle-based drug delivery systems demonstrates versatility beyond traditional applications.

In summary, Fibrinopeptide A, human TFA (CAS No. 61533-47-9) remains indispensable in coagulation research and diagnostic development. Its multifaceted roles—from basic science to clinical innovation—align with global healthcare priorities, particularly in aging populations. As technology advances, this peptide will likely unlock new dimensions in precision medicine and therapeutic monitoring.